Cas no 7475-54-9 ( )
structure
Product Name:
CAS No:7475-54-9
MF:C13H19NO
MW:205.296063661575
CID:980226
PubChem ID:343887
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- (4-phenylazepan-4-yl)methanol
- (4-phenyl-hexahydro-azepin-4-yl)-methanol
- AC1L7ZBK
- KB-208407
- NSC400460
- NSC-400460
- 7475-54-9
- DTXSID90322107
- DS-007794
-
-
- Inchi： 1S/C13H19NO/c15-11-13(7-4-9-14-10-8-13)12-5-2-1-3-6-12/h1-3,5-6,14-15H,4,7-11H2
- InChI Key： RICGNGUTQWPGLV-UHFFFAOYSA-N
- SMILES： OCC1(C2C=CC=CC=2)CCNCCC1
Computed Properties
- Exact Mass: 205.14677
- Monoisotopic Mass: 205.146664230g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 189
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 32.3Ų
Experimental Properties
- PSA: 32.26
- LogP: 2.01900
Related Literature
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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